Cas no 88337-74-0 (2-Naphthalenol, 1,1'-[1,4-phenylenebis(iminomethylene)]bis-)

2-Naphthalenol, 1,1'-[1,4-phenylenebis(iminomethylene)]bis- structure
88337-74-0 structure
Product Name:2-Naphthalenol, 1,1'-[1,4-phenylenebis(iminomethylene)]bis-
CAS No:88337-74-0
MF:C28H24N2O2
MW:420.502367019653
CID:636686
PubChem ID:71409004
Update Time:2025-04-19

2-Naphthalenol, 1,1'-[1,4-phenylenebis(iminomethylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1,1'-[1,4-phenylenebis(iminomethylene)]bis-
    • 1-[[4-[(2-hydroxynaphthalen-1-yl)methylamino]anilino]methyl]naphthalen-2-ol
    • 1,1'-[1,4-Phenylenebis(azanediylmethylene)]di(naphthalen-2-ol)
    • 88337-74-0
    • DTXSID50828776
    • Inchi: 1S/C28H24N2O2/c31-27-15-9-19-5-1-3-7-23(19)25(27)17-29-21-11-13-22(14-12-21)30-18-26-24-8-4-2-6-20(24)10-16-28(26)32/h1-16,29-32H,17-18H2
    • InChI Key: HPEXSBQNPNPLOU-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC=CC=2C=1CNC1C=CC(=CC=1)NCC1=C(C=CC2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 420.183778013g/mol
  • Monoisotopic Mass: 420.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 64.5Ų
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